Cas no 893736-90-8 (4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid)

• Product Name: 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• CAS No: 893736-90-8
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD06802579
• CID: 891159
• PubChem ID: 20100122
• Update Time: 2025-06-11

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-METHANESULFONYLPHENYL)BENZOIC ACID
• 2-(4-methylsulfonylphenyl)benzoic acid
• 4'-(METHYLSULFONYL)[1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• 4'-Methanesulfonyl-biphenyl-2-carboxylic acid
• OEXWRSFMFJAAHT-UHFFFAOYSA-N
• AK137266
• AM807791
• BB 0223708
• 4'-methylsulfonyl-1,1'-biphenyl-2-carboxylic acid
• 4'-(Methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4′-(Methylsulfonyl)[1,1′-biphenyl]-2-carboxylic acid (ACI)
• SCHEMBL6789830
• CS-0150144
• O11093
• DTXSID10602498
• DS-5814
• CHEMBL3437895
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylicacid
• AKOS004118645
• DB-331976
• 893736-90-8

• MDL： MFCD06802579
• Inchi： 1S/C14H12O4S/c1-19(17,18)11-8-6-10(7-9-11)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： OEXWRSFMFJAAHT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC(S(C)(=O)=O)=CC=2)=CC=CC=1)O

Computed Properties

• Exact Mass: 276.04600
• Monoisotopic Mass: 276.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 490.3±37.0 °C at 760 mmHg
• Flash Point: 250.3±26.5 °C
• PSA: 79.82000
• LogP: 3.53610
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid

Comprehensive Overview of 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 893736-90-8)

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid (CAS No. 893736-90-8) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceutical and material science research. This compound features a biphenyl core substituted with a methylsulfonyl group at the 4' position and a carboxylic acid moiety at the 2 position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid synthesis, CAS 893736-90-8 applications, and biphenyl derivatives in drug discovery, reflecting its growing relevance in modern science.

The compound's molecular structure, characterized by its sulfonyl and carboxyl functional groups, enables diverse chemical transformations, including coupling reactions and derivatization. Recent studies highlight its potential in designing small-molecule inhibitors for therapeutic targets, particularly in inflammation and oncology. With the rise of AI-driven drug discovery and computational chemistry, 893736-90-8 has garnered attention as a scaffold for virtual screening and structure-activity relationship (SAR) studies. This aligns with trending searches like "biphenyl-based drug candidates 2024" and "sulfonyl-containing bioactive compounds."

From a material science perspective, 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid is explored for its role in advanced polymer formulations and liquid crystal materials. Its rigid biphenyl backbone and polar substituents contribute to thermal stability and mesomorphic properties, addressing queries such as "high-performance biphenyl monomers" and "sulfone-functionalized materials for electronics." The compound's compatibility with green chemistry principles, including solvent-free reactions and catalytic processes, further enhances its appeal in sustainable research.

Analytical characterization of CAS 893736-90-8 typically involves techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry, ensuring quality control for industrial applications. Frequently asked questions, such as "How to purify 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid?" or "Where to buy CAS 893736-90-8?", underscore the need for reliable suppliers and standardized protocols. Regulatory compliance, including REACH and GMP guidelines, is critical for its use in commercial settings.

In summary, 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to functional materials—position it as a compound of enduring interest. As scientific inquiries evolve, this molecule continues to inspire advancements in targeted therapy design and smart material engineering, answering contemporary challenges in science and technology.